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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-methyl-2-phenylpropanoate, a notable organic compound with the molecular
formula C11H1402, plays a significant role in modern chemical research. Its structure, featuring
an ester group and a branched alkyl chain, renders it a versatile building block in organic
synthesis.[1] The presence of a tertiary carbon attached to the phenyl group introduces
considerable steric hindrance, which in turn influences its reactivity and stability.[1] A key area
of interest is its function as a derivative of 2-methyl-2'-phenylpropionic acid, a compound
recognized for its potent antihistamine properties.[1] Research has shown that derivatives of
this structure exhibit high selectivity for H1 receptors, a desirable characteristic in the
development of antiallergic agents.[1] This selectivity may offer advantages for patients on
multiple medications.[1] Consequently, this compound is an important intermediate in the
synthesis of various antiallergic drugs and serves as a precursor for creating new compounds
with potentially enhanced efficacy and reduced side effects compared to existing
antihistamines.[1]

Synonyms and Identifiers

For clarity and comprehensive database searching, a list of synonyms and identifiers for
Methyl 2-methyl-2-phenylpropanoate is provided below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1583114?utm_src=pdf-interest
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Type Identifier

IUPAC Name methyl 2-methyl-2-phenylpropanoate[2][3]
CAS Number 57625-74-8[2][3][4][5]

Molecular Formula C11H1402[1][2][5]

InChl Key WITYUUTUSPKOAB-UHFFFAOYSA-N[2][3][6]

Methyl 2,2-dimethyl-2-phenylacetate[7], Methyl
Dimethylbenzeneacetate[4][8], Benzeneacetic
acid, alpha,alpha-dimethyl-, methyl ester[2], 2-
Synonyms o )
methyl-2-phenyl-propionic acid methyl ester[2],
methyl phenylisobutyrate[2], 2-Methyl-2-

phenylpropanoic acid methyl ester[2][7]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-methyl-2-phenylpropanoate is
presented in the table below.

Property Value Source
Molecular Weight 178.23 g/mol [2][6]
Appearance Colorless to light yellow liquid [4]
Density 1.01 g/cm3 [4]
Boiling Point 230.2°C at 760 mmHg [4]
Flash Point 92.2°C [4]
Purity 298.0% [4]
Storage Sealed in dry, room 3]
temperature

Experimental Protocols
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Detailed methodologies for the synthesis and hydrolysis of Methyl 2-methyl-2-
phenylpropanoate are outlined below.

Synthesis of Methyl 2-methyl-2-phenylpropanoate

Method 1: Acid-Catalyzed Esterification (Fischer-Speier Esterification)

This widely used method involves the esterification of 2-methyl-2-phenylpropanoic acid with
methanol.[1]

e Reactants: 2-methyl-2-phenylpropanoic acid and excess methanol.[1]
o Catalyst: A catalytic amount of a strong acid (e.qg., sulfuric acid).[1]
e Procedure:

o A mixture of 2-methyl-2-phenylpropanoic acid and an excess of methanol is heated in the
presence of the acid catalyst.[1]

o The excess methanol acts as both a reactant and the solvent, driving the reaction
equilibrium towards the formation of the ester.[1]

o The reaction is typically conducted under reflux conditions to enhance the reaction rate.[1]
Method 2: Alkylation of 2-Methyl-2-phenylpropanoic Acid with Methyl lodide

This method utilizes the carboxylate salt of 2-methyl-2-phenylpropanoic acid and methyl iodide.

[1]

e Reactants: 9.00 g (55 mmol) of 2-methyl-2-phenyl-propionic acid, 90 ml of N,N-
dimethylformamide, 11.51 g (2.5 eq.) of sodium hydrogencarbonate, and 6.89 mL (15.72 g, 2
eg.) of methyl iodide.[6]

e Procedure:
o 2-methyl-2-phenyl-propionic acid is dissolved in N,N-dimethylformamide.[6]

o Sodium hydrogencarbonate is added, followed by methyl iodide.[6]
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o The mixture is stirred at room temperature for 40 hours.[6]

o The reaction mixture is then poured into ice water, and the pH is adjusted to ~3.0 with
aqueous HCI (1N).[6]

o The mixture is extracted three times with ether.[6]

o The combined organic phases are washed with water, dried over MgSOa, filtered, and
evaporated to yield the crude title compound as a yellow 0il.[6]

Hydrolytic Cleavage Reactions

The hydrolysis of Methyl 2-methyl-2-phenylpropanoate results in the cleavage of the ester
bond to produce 2-methyl-2-phenylpropanoic acid and methanol.[1] This can be performed
under acidic or basic conditions.[1]

Acid-Catalyzed Hydrolysis
o Catalyst: A strong acid, such as sulfuric acid.[1]
e Mechanism:
o Protonation: The carbonyl oxygen of the ester is protonated by the acid catalyst.[1]

o Nucleophilic Attack: A water molecule, acting as a nucleophile, attacks the highly
electrophilic carbonyl carbon.[1]

o Proton Transfer: A proton is transferred from the oxonium ion to the oxygen of the original
methoxy group, converting it into a good leaving group (methanol).[1]

o Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond
and expelling a molecule of methanol.[1]

Signaling Pathways and Reaction Workflows

The following diagrams illustrate key processes related to Methyl 2-methyl-2-
phenylpropanoate.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/synthesis/pse-790bf699d2bc45f6c3d8cg0e08fgg6e7
https://www.benchchem.com/synthesis/pse-790bf699d2bc45f6c3d8cg0e08fgg6e7
https://www.benchchem.com/synthesis/pse-790bf699d2bc45f6c3d8cg0e08fgg6e7
https://www.benchchem.com/synthesis/pse-790bf699d2bc45f6c3d8cg0e08fgg6e7
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

Intermediate in synthesis of
Methyl 2-methyl-2-phenylpropanoate Antihistamine Drug
(e.g., Fexofenadine)
Pharmacological Action
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Click to download full resolution via product page

Caption: Role as an intermediate in the synthesis of antihistamine drugs that block the H1
receptor.
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2-methyl-2-phenylpropanoic acid
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Heat under reflux
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Product:
Methyl 2-methyl-2-phenylpropanoate
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Caption: Workflow for the acid-catalyzed esterification synthesis of Methyl 2-methyl-2-
phenylpropanoate.
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Caption: Mechanism of acid-catalyzed hydrolysis of Methyl 2-methyl-2-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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